Cas no 955738-51-9 (5-bromo-N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylfuran-2-carboxamide)

• Product Name: 5-bromo-N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylfuran-2-carboxamide
• CAS No: 955738-51-9
• MF: C₁₈H₁₉BrN₂O₃
• MW: 391.259063959122
• CID: 6453567
• Update Time: 2025-09-20

5-bromo-N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylfuran-2-carboxamide
• 5-bromo-N-[2-(2-methylpropanoyl)-3,4-dihydro-1H-isoquinolin-7-yl]furan-2-carboxamide

• Inchi： 1S/C18H19BrN2O3/c1-11(2)18(23)21-8-7-12-3-4-14(9-13(12)10-21)20-17(22)15-5-6-16(19)24-15/h3-6,9,11H,7-8,10H2,1-2H3,(H,20,22)
• InChI Key： OSFLGFRVAVXLLE-UHFFFAOYSA-N
• SMILES： O1C(Br)=CC=C1C(NC1=CC2=C(C=C1)CCN(C(=O)C(C)C)C2)=O

Additional information on 5-bromo-N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylfuran-2-carboxamide

Introducing 5-bromo-N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylfuran-2-carboxamide (CAS No. 955738-51-9): A Promising Compound in Modern Medicinal Chemistry

The compound 5-bromo-N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylfuran-2-carboxamide (CAS No. 955738-51-9) represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of bioactive molecules. Its unique structural features, combining a tetrahydroisoquinoline scaffold with a furan moiety and a brominated aromatic ring, make it a versatile candidate for further exploration in drug discovery and therapeutic applications.

This compound belongs to the broader class of tetrahydroisoquinoline derivatives, which have garnered considerable attention due to their diverse pharmacological properties. Tetrahydroisoquinolines are known for their involvement in various biological pathways, including neurotransmitter systems and cancer signaling. The presence of a bromo substituent at the 5-position of the isoquinoline ring enhances its reactivity and potential for further functionalization, making it an attractive scaffold for medicinal chemists.

The furan component in the molecule introduces additional electronic and steric properties that can influence its binding affinity to biological targets. Furan-based heterocycles are frequently employed in drug design due to their ability to engage in hydrogen bonding and π-stacking interactions, which are critical for molecule-receptor interactions. The combination of these structural elements in 5-bromo-N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylfuran-2-carboxamide suggests potential applications in modulating enzyme activity and receptor binding.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to rapidly evaluate the biological activity of such compounds. The tetrahydroisoquinoline-furan core has been identified as a promising pharmacophore in several disease models, including neurodegenerative disorders and certain types of cancer. Studies have shown that derivatives of this class can exhibit inhibitory effects on key enzymes involved in disease pathways, making them valuable candidates for further development.

The N-acylated furan moiety in this compound adds another layer of complexity, potentially influencing its solubility, metabolic stability, and pharmacokinetic properties. This feature is particularly important for drug candidates that require oral administration or prolonged circulation within the body. The acyl group at the 2-position may also serve as a site for further derivatization, allowing for the creation of analogs with enhanced potency or selectivity.

Current research is focused on leveraging structural modifications to optimize the pharmacological profile of tetrahydroisoquinoline derivatives. The bromine atom at the 5-position of the isoquinoline ring provides a handle for selective chemical reactions, such as cross-coupling reactions or palladium-catalyzed transformations. These reactions can be used to introduce additional functional groups or to link the compound to other bioactive moieties, expanding its therapeutic potential.

In vitro studies have begun to explore the interactions between 5-bromo-N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylfuran-2-carboxamide and various biological targets. Preliminary results suggest that it may interact with proteins involved in cell signaling pathways relevant to inflammation and cancer progression. These findings align with the growing interest in developing small-molecule inhibitors that can modulate these pathways without off-target effects.

The synthesis of this compound involves multiple steps that highlight the expertise required in medicinal chemistry. Key steps include Friedel-Crafts acylation to introduce the acyl group at the 2-position of the furan ring, followed by nucleophilic substitution to install the bromine atom at the 5-position of the isoquinoline core. The tetrahydroisoquinoline scaffold is typically constructed via reductive amination or cyclization reactions from appropriate precursors.

One of the challenges in working with such complex molecules is ensuring high yield and purity during synthesis. Advances in synthetic methodologies have made it possible to achieve these goals more efficiently than ever before. Techniques such as flow chemistry and continuous manufacturing are being explored to improve scalability while maintaining high standards of quality control.

The potential applications of 5-bromo-N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylfuran-2-carboxamide extend beyond traditional pharmaceutical uses. It has shown promise as a tool compound for research purposes, helping scientists better understand disease mechanisms and identify new therapeutic targets. Additionally, its structural features make it suitable for development as an intermediate in more complex drug molecules.

As our understanding of biological systems continues to evolve, so too does our ability to design molecules that interact with them more precisely. The combination of computational modeling with experimental validation has accelerated progress in this area significantly over recent years. Researchers are now able to predict how changes at specific positions within a molecule will affect its biological activity.

The future directions for research on this compound include exploring its potential as an antineoplastic agent or as a modulator of central nervous system function. Given its structural similarities to known bioactive molecules used therapeutically today,5-bromo-N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylfuran-2-carboxamide could serve as a foundation upon which new treatments are built.

In conclusion,5-bromo-N-2-(2-methylpropanoyl)-1,2,3,4-tetrahydroisoquinolin-7-ylfuran-2-carboxamide (CAS No. 955738-51-9) represents an exciting opportunity for medicinal chemists seeking novel bioactive compounds based on well-established scaffolds like tetrahydroisoquinolines fused with furans or brominated aromatic rings